Cas no 62417-02-1 (Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]-)

Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]- Properties

Names and Identifiers

• Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]-
• 2,4-bis(3-methylbut-2-enoxy)benzaldehyde
• SCHEMBL11583616
• DTXSID80456723
• 62417-02-1

• InChIKey： WHPLQIKCSLNSBR-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H22O3/c1-13(2)7-9-19-16-6-5-15(12-18)17(11-16)20-10-8-14(3)4/h5-8,11-12H,9-10H2,1-4H3
• SMILES： CC(=CCOC1=CC(=C(C=C1)C=O)OCC=C(C)C)C

Computed Properties

• Exact Mass: 274.15696
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 274.15689456g/mol
• Heavy Atom Count: 20
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53